Cas no 1033494-82-4 (Dimethyl 2,2'-(oxybis(methylene))(2E,2'E)-bis(3-phenylacrylate))

• Product Name: Dimethyl 2,2'-(oxybis(methylene))(2E,2'E)-bis(3-phenylacrylate)
• CAS No: 1033494-82-4
• MF: C₂₂H₂₂O₅
• MW: 366.407086849213
• CID: 4568803
• Update Time: 2025-08-03

Dimethyl 2,2'-(oxybis(methylene))(2E,2'E)-bis(3-phenylacrylate) Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2,2'-(oxybis(methylene))(2E,2'E)-bis(3-phenylacrylate)

• Inchi： 1S/C22H22O5/c1-25-21(23)19(13-17-9-5-3-6-10-17)15-27-16-20(22(24)26-2)14-18-11-7-4-8-12-18/h3-14H,15-16H2,1-2H3/b19-13+,20-14+
• InChI Key： LMUCYKXICNGFAM-IWGRKNQJSA-N
• SMILES： O(C/C(=C\C1=CC=CC=C1)/C(OC)=O)C/C(=C\C1=CC=CC=C1)/C(OC)=O

Computed Properties

• Exact Mass: 366.146724g/mol
• Monoisotopic Mass: 366.146724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 366.4g/mol
• XLogP3: 3.6
• Topological Polar Surface Area: 61.8Ų

Additional information on Dimethyl 2,2'-(oxybis(methylene))(2E,2'E)-bis(3-phenylacrylate)

Dimethyl 2,2'-(oxybis(methylene))(2E,2'E)-bis(3-phenylacrylate) and Its Significance in Modern Chemical Research

Dimethyl 2,2'-(oxybis(methylene))(2E,2'E)-bis(3-phenylacrylate), with the CAS number 1033494-82-4, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework, has been the subject of extensive studies due to its potential applications in drug development and material science. The presence of multiple functional groups, including acrylate and methylene bridges, makes it a versatile intermediate for synthesizing complex molecules.

The compound's structure, featuring two acrylate groups linked by an oxybis(methylene) bridge, provides a stable yet reactive platform for further chemical modifications. This feature is particularly valuable in the synthesis of polymers and copolymers that exhibit desirable mechanical and thermal properties. Recent advancements in polymer chemistry have highlighted the use of such bis-acrylate compounds in the development of high-performance materials, including adhesives, coatings, and specialty plastics.

In the realm of pharmaceutical research, Dimethyl 2,2'-(oxybis(methylene))(2E,2'E)-bis(3-phenylacrylate) has been explored as a precursor for biologically active molecules. The acrylate functionality allows for easy conjugation with various biomolecules, such as peptides and proteins, facilitating the creation of novel drug candidates. Additionally, the phenyl group attached to the acrylate moiety introduces hydrophobicity, which can be tailored to enhance solubility and bioavailability of drug molecules.

Recent studies have demonstrated the utility of this compound in the synthesis of advanced materials with applications in nanotechnology. For instance, researchers have utilized Dimethyl 2,2'-(oxybis(methylene))(2E,2'E)-bis(3-phenylacrylate) to develop functionalized nanoparticles that exhibit improved stability and targeted delivery capabilities. These findings underscore the compound's potential in creating innovative therapeutic agents and diagnostic tools.

The reactivity of the acrylate groups also makes this compound a valuable tool in click chemistry applications. Click reactions are highly efficient and selective methods for forming covalent bonds between molecules. By incorporating Dimethyl 2,2'-(oxybis(methylene))(2E,2'E)-bis(3-phenylacrylate) into click chemistry protocols, scientists can rapidly construct complex molecular architectures with minimal side reactions. This approach has been particularly useful in the synthesis of conjugated polymers and organic semiconductors.

The versatility of Dimethyl 2,2'-(oxybis(methylene))(2E,2'E)-bis(3-phenylacrylate) extends to its role as a crosslinking agent in polymer networks. The ability to form stable covalent bonds between polymer chains enhances the mechanical strength and thermal stability of materials. This property is particularly relevant in industries requiring durable and high-performance materials, such as aerospace and automotive sectors. Recent innovations in polymer chemistry have leveraged this compound to develop novel composite materials with enhanced properties.

Moreover, Dimethyl 2,2'-(oxybis(methylene))(2E,2'E)-bis(3-phenylacrylate) has been investigated for its potential applications in sustainable chemistry. The development of eco-friendly synthetic routes is crucial for reducing the environmental impact of chemical manufacturing processes. Researchers have explored greener methodologies for synthesizing this compound using renewable feedstocks and catalytic systems that minimize waste generation. These efforts align with global initiatives aimed at promoting sustainable practices in chemical research.

In conclusion, Dimethyl 2,2'-(oxybis(methylene))(2E,2'E)-bis(3-phenylacrylate) is a multifunctional compound with broad applications across various scientific disciplines. Its unique structural features make it an invaluable tool for synthesizing advanced materials and biologically active molecules. As research continues to uncover new applications for this compound, its significance in modern chemical science is likely to grow even further.